Cas no 2320574-21-6 (4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide)

• Product Name: 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide
• CAS No: 2320574-21-6
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5902724
• PubChem ID: 132451492
• Update Time: 2025-10-30

4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide
• 4-ethyl-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}benzamide
• AKOS040704613
• 4-ethyl-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]benzamide
• 4-ethyl-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)benzamide
• F6571-1713
• 2320574-21-6

• Inchi： 1S/C16H23NO4/c1-2-13-3-5-14(6-4-13)15(19)17-11-16(21-10-8-18)7-9-20-12-16/h3-6,18H,2,7-12H2,1H3,(H,17,19)
• InChI Key： BYKFEDCLGJCWLB-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C2C=CC(CC)=CC=2)=O)(C1)OCCO

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.8Ų

Additional information on 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide

Recent Advances in the Study of 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide (CAS: 2320574-21-6)

The compound 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide (CAS: 2320574-21-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide exhibits selective binding affinity to certain protein targets, which could be leveraged for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting enzymatic activity associated with inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its therapeutic potential, recent advancements in the synthetic chemistry of this compound have been reported. A team of researchers from the University of Cambridge developed an optimized synthetic route for 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide, achieving higher yields and purity compared to previous methods. This breakthrough, detailed in a 2022 article in Organic Process Research & Development, has significant implications for scaling up production and facilitating further preclinical studies.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interaction with its biological targets. These in silico analyses, combined with experimental data, have helped refine the understanding of its structure-activity relationship (SAR). Such findings are critical for the rational design of derivatives with enhanced potency and selectivity, as highlighted in a recent review published in Bioorganic & Medicinal Chemistry Letters.

Despite these promising developments, challenges remain in the clinical translation of 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to overcome these hurdles, with several preclinical trials currently underway to evaluate the compound's safety and efficacy in animal models.

In conclusion, 4-ethyl-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide (CAS: 2320574-21-6) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical sectors. Its unique pharmacological profile and recent synthetic advancements position it as a molecule of high interest for future drug discovery efforts. Continued research will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.